Cas no 7681-11-0 (Potassium iodide)

• Product name: Potassium iodide
• CAS No: 7681-11-0
• MF: IK
• MW: 166.0028
• MDL: MFCD00011405
• CID: 47647
• PubChem ID: 24898376

Potassium iodide Chemical and Physical Properties

Names and Identifiers

• Potassium iodide
• LUGOL
• LUGOL'S SOLUTION
• IODIDE
• IODIDE IC STANDARD
• IODINE, ELEMENTAL
• IODIDE, ION CHROMATOGRAPHY STANDARD SOLUTION
• IODINE-IODINE
• IODINE SOLUTION
• Potassium sorbate
• PotassiuM Iodide (AS)
• PotassiuM iodide Standard
• Thyroblock
• Thyrojod
• Potassium iodide (KI)
• Pima
• Kali iodide
• Thyro-Block
• Knollide
• Kisol
• Asmofug E
• Potassium diiodide
• Potassium monoiodide
• Thyroshield
• Joptone
• Potide
• Kalii iodidum
• Iodure de potassium
• Potassium iodide (K2I2)
• Potassium iodide (K(I2))
• Tripotassium triiodide
• Caswell No. 694
• iodopotassium
• K1-N
• potassium-iodide
• Potassium iodide (K3I3)
• EPA Pesticide Chemical Code 075701
• 1C4QK22F9J
• Potassium salt
• Potassium iodide aqueous solution
• Potassium iodide standard solutio

• MDL： MFCD00011405
• Inchi： 1S/HI.K/h1H;/q;+1/p-1
• InChI Key： NLKNQRATVPKPDG-UHFFFAOYSA-M
• SMILES： [I-].[K+]

Computed Properties

• Exact Mass: 165.86800
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 2
• Rotatable Bond Count: 0
• Complexity: 2
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Colorless crystals belong to cubic crystal system. It is odorless and has a strong bitter and salty taste.
• Density: 1.2924 g/mL at 25 °C(lit.)
• Melting Point: 681 °C (lit.)
• Boiling Point: 100 °C(lit.)
  100 °C/1 atm
• Flash Point: Fahrenheit: >199.4 ° f
  Celsius: >93 ° c
  
• Refractive Index: 1.677
• PH: 6.0-9.0 (25℃, 1M in H2O)
• Solubility: H2O: 1 M at 20 °C, clear, colorless
• Water Partition Coefficient: 1.43 kg/L
• Stability/Shelf Life: Stable. Protect from light and moisture. Incompatible with strong reducing agents, strong acids, steel, aluminium, alkali metals, brass, magnesium, zinc, cadmium, copper, tin, nickel and their alloys.
• PSA: 0.00000
• LogP: -2.99600
• λmax: 224(EtOH)(lit.)
• Solubility: It deliquesces easily in wet air. When exposed to light and air, it can precipitate free iodine and turn yellow, which is easier to turn yellow in acidic aqueous solution. It is easily soluble in water, significantly absorbs heat when dissolved, soluble in ethanol, acetone, methanol, glycerol and liquid hydrogen, and slightly soluble in ether.
• Sensitiveness: Hygroscopic
• Vapor Pressure: 1 mmHg ( 745 °C)
• Merck: 7643

Potassium iodide Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H302,H315,H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：UN 2056 3/PG 2
• WGK Germany：2
• Hazard Category Code： 22-36/38
• Safety Instruction： S26-Section-S24/25-S36-S45-S36/37/39-S53
• FLUKA BRAND F CODES：10
• RTECS：TT2975000
• Hazardous Material Identification：
• TSCA：Yes
• Packing Group：II
• Storage Condition：Store at room temperature
• Toxicity：Approx LD i.v. in rats: 285 mg/kg (Hildebrandt)
• Safety Term：8
• Risk Phrases：R36/37/38

Potassium iodide Customs Data

• HS CODE：2827600000
• Customs Data：

  China Customs Code:

  2827600000

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Alkali metal salts Alkali metal iodides
• Catalysts and Inorganic Chemicals Inorganic Compounds
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on Potassium iodide

Potassium Iodide (7681-11-0) in Thyroid Protection and Radiation Exposure

In the realm of chemical and biomedical applications, Potassium Iodide (CAS 7681-11-0) plays a pivotal role in safeguarding thyroid health, particularly during nuclear emergencies. As a stable iodine source, it competitively blocks radioactive iodine-131 uptake by the thyroid gland, reducing cancer risks. Recent studies highlight its efficacy when administered within 24 hours of exposure, with dosages tailored to age groups (e.g., 130mg for adults). The WHO and CDC endorse its use in contingency plans, sparking demand in regions near nuclear facilities. Researchers also explore its synergistic effects with antioxidants like selenium to mitigate oxidative stress post-exposure.

Potassium Iodide (7681-11-0) in Pharmaceutical Formulations and Drug Delivery

The pharmaceutical industry leverages Potassium Iodide (7681-11-0) as an excipient and active ingredient in mucolytic agents for chronic respiratory diseases like COPD. Its hygroscopic properties enhance drug solubility in pulmonary sprays, while recent nanocarrier research investigates KI-loaded liposomes for targeted iodine delivery. A 2023 Journal of Controlled Release study demonstrated 40% improved bioavailability in nanoparticle formulations. Patients and clinicians frequently search for KI-based expectorants, driving trends in over-the-counter respiratory therapeutics. Regulatory agencies emphasize purity thresholds (≥99.5%) to prevent heavy metal contamination in GMP-grade batches.

Potassium Iodide (7681-11-0) in Antifungal and Dermatological Treatments

Dermatology utilizes Potassium Iodide (7681-11-0) as a first-line treatment for cutaneous sporotrichosis, with saturated solutions (SSKI) showing 85% efficacy in lymphatic cases. A 2022 meta-analysis in JAMA Dermatology revealed its cost-effectiveness compared to newer antifungals like itraconazole. However, patient forums highlight concerns about iodism side effects (metallic taste, salivary gland swelling), prompting research into topical KI-impregnated patches that reduce systemic absorption by 60%. The compound’s immunomodulatory effects on neutrophil chemotaxis are also being explored for rare conditions like erythema nodosum.

Potassium Iodide (7681-11-0) in Nutritional Supplements and Iodine Deficiency Prevention

With global iodine deficiency affecting 1.8 billion people, Potassium Iodide (7681-11-0) remains essential in fortified foods and prenatal vitamins. The NIH recommends 150μg daily for adults, increasing to 220μg during pregnancy. Market analysts note a 17% annual growth in KI-fortified supplements, driven by consumer awareness of thyroid dysfunction risks. Innovative delivery systems, such as KI-microencapsulation in sea salt, address stability issues while meeting clean-label demands. Recent clinical trials in The Lancet confirm that KI supplementation in schoolchildren improves cognitive scores by 12-15 IQ points in deficient regions.

Potassium Iodide (7681-11-0) Research Advances in Cancer Imaging and Theragnostics

Emerging oncology applications position Potassium Iodide (7681-11-0) as a contrast enhancer in dual-energy CT scans for tumor demarcation. A breakthrough 2023 study in Nature Biomedical Engineering utilized KI to amplify nanoparticle-based radiation therapy in thyroid cancers, achieving 30% higher tumor uptake. The compound’s radioprotective properties are also being harnessed in proton therapy to shield healthy tissues. Pharmaceutical developers are patenting KI-coupled theragnostic agents, with 23 clinical trials currently investigating dosage optimization for combined diagnostic/therapeutic protocols.